Cas no 107872-85-5 (5,5-Dimethyl-2-oxohexanoic Acid)

• Product Name: 5,5-Dimethyl-2-oxohexanoic Acid
• CAS No: 107872-85-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD20639673
• CID: 3589422
• PubChem ID: 21197379
• Update Time: 2025-04-22

5,5-Dimethyl-2-oxohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5,5-dimethyl-2-oxo-
• 5,5-Dimethyl-2-oxohexanoic Acid
• 107872-85-5
• EN300-196581
• SCHEMBL8420717
• 5,5-dimethyl-2-oxohexanoicacid
• AKOS026743346
• Q27463149

• MDL： MFCD20639673
• Inchi： 1S/C8H14O3/c1-8(2,3)5-4-6(9)7(10)11/h4-5H2,1-3H3,(H,10,11)
• InChI Key： XOBCNMHHIDUDSZ-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CCC(C)(C)C

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives